Cas no 89478-14-8 (1,4-Naphthalenedione, 2-(octylthio)-)
89478-14-8 structure
Product Name:1,4-Naphthalenedione, 2-(octylthio)-
CAS No:89478-14-8
MF:C18H22O2S
MW:302.431084156036
CID:599127
PubChem ID:71324517
Update Time:2025-04-19
1,4-Naphthalenedione, 2-(octylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione, 2-(octylthio)-
- 2-octylsulfanylnaphthalene-1,4-dione
- 89478-14-8
- DTXSID00753988
- SCHEMBL15732931
- BDBM50430482
- 2-(OCTYLSULFANYL)NAPHTHALENE-1,4-DIONE
- CHEMBL2335537
-
- Inchi: 1S/C18H22O2S/c1-2-3-4-5-6-9-12-21-17-13-16(19)14-10-7-8-11-15(14)18(17)20/h7-8,10-11,13H,2-6,9,12H2,1H3
- InChI Key: WCNSNPPKUQKLNH-UHFFFAOYSA-N
- SMILES: S(C1=CC(C2C=CC=CC=2C1=O)=O)CCCCCCCC
Computed Properties
- Exact Mass: 302.13405111g/mol
- Monoisotopic Mass: 302.13405111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 59.4Ų
1,4-Naphthalenedione, 2-(octylthio)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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